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Compound of Interest

Compound Name: 1-Heptanol-d7

Cat. No.: B15557430 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of 1-Heptanol-d7, ensuring the well-being of

laboratory personnel and the integrity of your research. While 1-Heptanol-d7 is a deuterated

form of 1-Heptanol, its physical and chemical properties are nearly identical, necessitating the

same safety protocols.

Immediate Safety and Hazard Information
1-Heptanol-d7 is classified as a combustible liquid and can cause serious eye irritation.[1][2]

Adherence to proper personal protective equipment (PPE) protocols is the first line of defense

against exposure.

Key Safety Data Summary

For quick reference, the following table summarizes the critical safety and physical properties

of 1-Heptanol, which are directly applicable to 1-Heptanol-d7.
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Property Value

CAS Number 111-70-6 (for 1-Heptanol)

Molecular Formula C₇H₁₅DO

Molecular Weight 123.25 g/mol

Appearance Clear, colorless liquid[1]

Flash Point 73 °C / 163.4 °F[1]

Boiling Point 176 °C / 348.8 °F[1]

Melting Point -35 °C / -31 °F[1]

Specific Gravity 0.822[1]

Solubility in Water Insoluble[1]

Vapor Pressure 0.5 mbar @ 20 °C[1]

Autoignition Temperature 350 °C / 662 °F[1]

Personal Protective Equipment (PPE) Protocol
Appropriate PPE is mandatory when handling 1-Heptanol-d7 to prevent skin and eye contact.
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PPE Category Specification Rationale

Eye Protection
ANSI-approved safety goggles

or a full-face shield.[2]

Protects against splashes that

can cause serious eye

irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact and

absorption.

Body Protection

A flame-resistant lab coat worn

over long pants and closed-toe

shoes.

Protects skin from splashes

and in case of fire.

Respiratory Protection

Generally not required when

handled in a certified chemical

fume hood. If vapors are

generated outside a fume

hood, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.

Avoids inhalation of potentially

harmful vapors.

Experimental Protocol: Safe Handling and Disposal
A systematic approach to handling and disposal is crucial for minimizing risks.

Preparation:

Ventilation: Ensure a certified chemical fume hood is operational before commencing any

work.

Spill Kit: Have a chemical spill kit readily accessible.

Ignition Sources: Remove all potential ignition sources from the immediate work area.[1][3]

Emergency Equipment: Verify that a safety shower and eyewash station are unobstructed

and functional.

Handling:
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Location: Conduct all manipulations of 1-Heptanol-d7 within a chemical fume hood.

Tools: Use non-sparking tools and equipment.[1]

Container Management: Keep containers tightly closed when not in use.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[1]

Disposal Plan:

Waste Classification: 1-Heptanol-d7 and its container must be disposed of as hazardous

waste.

Collection: Collect waste in a designated, properly labeled, and sealed container.

Regulations: Dispose of contents and container in accordance with local, regional, and

national hazardous waste regulations. Do not empty into drains.[1]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water. Wash with soap and water.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Safe Handling Workflow
The following diagram illustrates the logical flow of the safe handling protocol for 1-Heptanol-
d7.
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Safe Handling Workflow for 1-Heptanol-d7
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Caption: Logical workflow for the safe handling of 1-Heptanol-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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